Metamidophos

• CAS No.: 10265-92-6
• Product Name: Metamidophos
• Molecular Formula: C2H8NO2PS
• Molecular Weight: 141.13 g/mol
• IUPAC Name: [amino(methylsulfanyl)phosphoryl]oxymethane
• Standard InChI: InChI=1S/C2H8NO2PS/c1-5-6(3,4)7-2/h1-2H3,(H2,3,4)
• Standard InChIKey: NNKVPIKMPCQWCG-UHFFFAOYSA-N
• SMILES: COP(=O)(N)SC
• Canonical SMILES: COP(=O)(N)SC
• Boiling Point: Decomposes (EPA, 1998); Decomposes on heating without boiling
• Colorform: Colorless crystals; Crystals from ethe
• Density: 1.31 at 112.1 °F (EPA, 1998); 1.27 g/cu cm at 20 °C; Relative density (water = 1): 1.3
• Melting Point: 112 °F (EPA, 1998); 46.0 °C; 44.9 °C; 44 °C
• Physical Description: Methamidophos is a crystalline solid, technical product is off-white with a pungent odor. Used as an insecticide on a number of vegetables and on cotton. (EPA, 1998); COLOURLESS CRYSTALS.
• Description: Methamidophos is a crystalline solid, technical product is off-white with a pungent odor. Used as an insecticide on a number of vegetables and on cotton. (EPA, 1998); Methamidophos is an organic thiophosphate resulting from the N-deacylation of the proinsecticide acephate. It has a role as an acaricide, an agrochemical and an avicide. It is an organic thiophosphate, a phosphoramide and an organothiophosphate insecticide.; (±)-methamidophos, also known as monitor or tamaron, belongs to the class of organic compounds known as phosphoramidothioic-acid-o, s-diesters. These are organooxygen compounds containing a O, S-diester derivative of phosphoroamidothioic acid. They have the general structure RSP(=O)(OR')(NH2), where R, R' are organyl groups (±)-methamidophos exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, (±)-methamidophos is primarily located in the cytoplasm (±)-methamidophos can be converted into acephate (±)-methamidophos is a potentially toxic compound.
• Shelf Life: STABLE AT AMBIENT TEMP... .; Stable at pH 3-8. Hydrolyzed in acids and alkalis.
• Solubility: 7.09 M; Soluble in aliphatic chlorinated hydrocarbons, alcohols; slightly soluble in ether.; Solubility (g/l) at 20 °C in: isopropanol: >200; dichloromethane: >200; hexane: 0.1-1; toluene: 2-5; Readily sol in n-hexane, dichloromethane, 2-propanol, toluene; Miscible in water; Solubility in water: good
• Synonyms: Methamidophos; Monitor; Monitor (insecticide); Nitofol; O,S-Dimethyl phosphoramidothioate; O,S-Dimethyl thiophosphoramide; Ortho 9006; Ortho Monitor; RE 9006; Sniper; Sundaphos; Tamaron; Methyl Phosphoramidothioate ((MeO)(MeS)P(O)(NH2)) (6CI,7CI); (±
• Vapor Pressure: 0.0003 mm Hg at 86 °F (EPA, 1998); 3.53e-05 mmHg; 4.7 mPa (3.5X10-5 mm Hg) at 25 °C; Vapor pressure, Pa at 20 °C: 0.002
• PubChem Compound: 4096
• Last Modified: Nov 11 2021